An In-depth Technical Guide to the Synthesis of N-Methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine
An In-depth Technical Guide to the Synthesis of N-Methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine
This guide provides a comprehensive overview of a plausible and scientifically grounded synthetic pathway for N-Methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine, a molecule of interest to researchers in drug discovery and development. The morpholine moiety is a common scaffold in medicinal chemistry, and understanding the synthesis of its complex derivatives is crucial for the exploration of new chemical entities.[1][2] This document details a multi-step synthesis, offering in-depth explanations of the underlying chemical principles, step-by-step experimental protocols, and visual representations of the reaction pathways.
Overall Synthesis Pathway
The synthesis of N-Methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine can be accomplished in a four-step sequence starting from cyclohexanone and morpholine. The overall strategy involves the formation of a key enamine intermediate, followed by the introduction of a cyanomethyl group, its subsequent reduction to a primary amine, and a final N-methylation to yield the target compound.
Caption: Overall four-step synthesis of the target compound.
Step 1: Synthesis of 1-morpholino-1-cyclohexene
The initial step involves the formation of an enamine from cyclohexanone and morpholine. This is a classic acid-catalyzed condensation reaction where the secondary amine attacks the carbonyl carbon of the ketone, followed by dehydration to yield the enamine.[3][4] The use of a Dean-Stark apparatus is crucial to drive the equilibrium towards the product by removing the water formed during the reaction.[5]
Reaction Scheme
Caption: Acid-catalyzed formation of 1-morpholino-1-cyclohexene.
Experimental Protocol
-
To a solution of morpholine (1.2 equivalents) in anhydrous toluene, add cyclohexanone (1.0 equivalent).
-
Add a catalytic amount of p-toluenesulfonic acid (0.01-0.02 equivalents) to the mixture.
-
Heat the reaction mixture to reflux for 4-5 hours using a Dean-Stark apparatus to remove the water formed.[3]
-
After the reaction is complete (indicated by the cessation of water collection), cool the solution to room temperature.
-
Concentrate the reaction mixture under reduced pressure to remove the toluene.
-
The crude product is then purified by vacuum distillation to yield 1-morpholino-1-cyclohexene as a colorless liquid.[3]
Reagent Data
| Reagent | M.W. ( g/mol ) | Molarity | Density (g/mL) | Amount (mmol) | Volume/Mass |
| Cyclohexanone | 98.14 | 10.19 | 0.947 | 100 | 9.81 g (10.36 mL) |
| Morpholine | 87.12 | 11.48 | 1.00 | 120 | 10.45 g (10.45 mL) |
| p-Toluenesulfonic acid | 172.20 | - | - | 1.5 | 0.26 g |
| Toluene | 92.14 | 9.42 | 0.867 | - | 150 mL |
Step 2: Synthesis of 1-(morpholin-4-yl)cyclohexane-1-carbonitrile
This step involves the addition of a cyanide group to the enamine intermediate. This proposed reaction is analogous to the Strecker synthesis of amino acids, where a cyanide ion attacks an imine or an iminium ion.[6][7][8] In this case, the enamine, in the presence of an acid, is expected to form a more reactive iminium ion, which is then attacked by the cyanide nucleophile to form the α-amino nitrile.
Reaction Scheme
Caption: Proposed Strecker-type cyanation of the enamine.
Experimental Protocol (Proposed)
-
Dissolve the 1-morpholino-1-cyclohexene (1.0 equivalent) in a suitable solvent such as ethanol or tetrahydrofuran.
-
In a separate flask, prepare a solution of potassium cyanide (1.1 equivalents) in water.
-
Cool the enamine solution to 0-5 °C in an ice bath.
-
Slowly add the potassium cyanide solution to the enamine solution with vigorous stirring.
-
Add acetic acid (1.2 equivalents) dropwise to the reaction mixture, maintaining the temperature below 10 °C.
-
After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.
-
Monitor the reaction progress by thin-layer chromatography.
-
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.
-
Extract the product with an organic solvent such as ethyl acetate.
-
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
The crude product can be purified by column chromatography on silica gel.
Reagent Data
| Reagent | M.W. ( g/mol ) | Molarity | Density (g/mL) | Amount (mmol) | Volume/Mass |
| 1-morpholino-1-cyclohexene | 167.25 | - | 0.995 | 50 | 8.36 g (8.40 mL) |
| Potassium Cyanide | 65.12 | - | - | 55 | 3.58 g |
| Acetic Acid | 60.05 | 17.4 | 1.05 | 60 | 3.60 g (3.43 mL) |
| Ethanol | 46.07 | 17.1 | 0.789 | - | 100 mL |
Step 3: Synthesis of 1-(1-morpholin-4-ylcyclohexyl)methanamine
The nitrile group of 1-(morpholin-4-yl)cyclohexane-1-carbonitrile is reduced to a primary amine in this step. Lithium aluminum hydride (LAH) is a powerful reducing agent commonly used for this transformation.[5][9] The reaction is typically carried out in an anhydrous ethereal solvent.
Reaction Scheme
Caption: LAH reduction of the nitrile to a primary amine.
Experimental Protocol
-
To a suspension of lithium aluminum hydride (1.5 equivalents) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of the nitrile derivative (1.0 equivalent) in THF dropwise.
-
After the addition, allow the reaction mixture to warm to room temperature and stir for 4 hours.[5]
-
Monitor the reaction by TLC.
-
Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the sequential addition of water, 15% aqueous NaOH, and then water again.
-
Filter the resulting suspension through a pad of celite and wash the filter cake with THF or ethyl acetate.
-
Separate the organic layer from the filtrate, and wash the aqueous layer with the same organic solvent.
-
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the desired primary amine.
Reagent Data
| Reagent | M.W. ( g/mol ) | Molarity | Density (g/mL) | Amount (mmol) | Volume/Mass |
| 1-(morpholin-4-yl)cyclohexane-1-carbonitrile | 194.27 | - | - | 25 | 4.86 g |
| Lithium Aluminum Hydride | 37.95 | - | - | 37.5 | 1.42 g |
| Tetrahydrofuran | 72.11 | 12.3 | 0.889 | - | 150 mL |
Step 4: Synthesis of N-Methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine
The final step is the N-methylation of the primary amine to the target secondary amine. The Eschweiler-Clarke reaction is a classic and efficient method for this transformation, utilizing formaldehyde and formic acid.[10][11][12] This reductive amination process avoids the formation of quaternary ammonium salts.[11]
Reaction Scheme
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